![molecular formula C23H26N4O4S2 B2574417 (4-((5,5-Dioxido-3a,4,6,6a-tetrahydrothieno[3,4-d]thiazol-2-yl)amino)phenyl)(4-(2-methoxyphenyl)piperazin-1-yl)methanone CAS No. 866865-11-4](/img/structure/B2574417.png)
(4-((5,5-Dioxido-3a,4,6,6a-tetrahydrothieno[3,4-d]thiazol-2-yl)amino)phenyl)(4-(2-methoxyphenyl)piperazin-1-yl)methanone
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Description
(4-((5,5-Dioxido-3a,4,6,6a-tetrahydrothieno[3,4-d]thiazol-2-yl)amino)phenyl)(4-(2-methoxyphenyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C23H26N4O4S2 and its molecular weight is 486.61. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Compounds with structural features similar to the one have been synthesized and evaluated for their antimicrobial activities. For instance, derivatives including benzothiazoles and pyrazole have shown variable and modest activities against bacteria and fungi, indicating the potential of such compounds in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011). Similarly, thiazole derivatives have been synthesized and characterized, with some demonstrating antibacterial activities, suggesting their role in addressing microbial resistance (Shahana & Yardily, 2020).
Antioxidant Properties
The synthesis of compounds incorporating phenolic structures has shown that such molecules possess significant antioxidant properties. The antioxidant activity is crucial for combating oxidative stress, a factor in various chronic diseases (Çetinkaya, Göçer, Menzek, & Gülçin, 2012). This area of research is promising for the development of novel antioxidants that can mitigate oxidative damage in biological systems.
Antipsychotic and Neurological Research
Research into novel compounds with potential antipsychotic effects has led to the synthesis of molecules displaying significant activity in neurological models. This includes the ability to induce catalepsy in animal models, suggesting potential applications in managing psychotic disorders (Gopi, Sastry, & Dhanaraju, 2017). The exploration of these compounds could contribute to the development of new treatments for psychiatric conditions.
Inhibition of Tubulin Polymerization
Compounds derived from phenoxazine and phenothiazine, showing structural similarities to the queried chemical, have been identified as potent inhibitors of tubulin polymerization. This property is significant in cancer research, as the inhibition of tubulin polymerization can lead to the arrest of cancer cell growth and proliferation (Prinz et al., 2017). Such findings underscore the potential of these compounds in developing anticancer therapies.
properties
IUPAC Name |
[4-[(5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl)amino]phenyl]-[4-(2-methoxyphenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O4S2/c1-31-20-5-3-2-4-19(20)26-10-12-27(13-11-26)22(28)16-6-8-17(9-7-16)24-23-25-18-14-33(29,30)15-21(18)32-23/h2-9,18,21H,10-15H2,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KERPDBCZXKIVQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC=C(C=C3)NC4=NC5CS(=O)(=O)CC5S4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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